Cas no 1803798-62-0 (2,4-Bis(trifluoromethyl)pyridine-5-acetic acid)

• Product Name: 2,4-Bis(trifluoromethyl)pyridine-5-acetic acid
• CAS No: 1803798-62-0
• MF: C₉H₅F₆NO₂
• MW: 273.131923437119
• CID: 4908551
• Update Time: 2025-05-20

2,4-Bis(trifluoromethyl)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)pyridine-5-acetic acid

• Inchi： 1S/C9H5F6NO2/c10-8(11,12)5-2-6(9(13,14)15)16-3-4(5)1-7(17)18/h2-3H,1H2,(H,17,18)
• InChI Key： YBOZUVYEHCDQNY-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(F)(F)F)=NC=C1CC(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 313
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2

Additional information on 2,4-Bis(trifluoromethyl)pyridine-5-acetic acid

Comprehensive Overview of 2,4-Bis(trifluoromethyl)pyridine-5-acetic acid (CAS No. 1803798-62-0): Properties, Applications, and Industry Insights

2,4-Bis(trifluoromethyl)pyridine-5-acetic acid (CAS No. 1803798-62-0) is a fluorinated pyridine derivative gaining significant attention in pharmaceutical and agrochemical research due to its unique structural and electronic properties. The presence of trifluoromethyl groups enhances its lipophilicity and metabolic stability, making it a valuable intermediate in drug discovery. This compound is particularly relevant in the development of small-molecule inhibitors and bioactive probes, aligning with current trends in targeted therapy and precision medicine.

In recent years, the demand for fluorinated building blocks like 2,4-Bis(trifluoromethyl)pyridine-5-acetic acid has surged, driven by the need for high-performance materials and specialty chemicals. Researchers frequently search for "synthesis methods for trifluoromethylpyridines" or "applications of fluorinated acetic acid derivatives," reflecting its interdisciplinary utility. The compound’s electron-withdrawing properties also make it suitable for catalysis and material science, where tunable electronic effects are critical.

From a synthetic chemistry perspective, CAS No. 1803798-62-0 serves as a versatile scaffold for cross-coupling reactions and heterocyclic functionalization. Its carboxylic acid moiety allows for further derivatization, enabling the creation of amides, esters, and other bioconjugates. This adaptability addresses common queries such as "how to modify pyridine acetic acid derivatives" and "role of trifluoromethyl groups in drug design," which are frequently explored in academic and industrial forums.

The compound’s stability under physiological conditions has also sparked interest in prodrug development and biomarker labeling. With the rise of AI-driven drug discovery, datasets featuring 2,4-Bis(trifluoromethyl)pyridine-5-acetic acid are increasingly used to train models for molecular property prediction. This intersection of chemistry and computational tools responds to trending searches like "machine learning in fluorinated compound optimization."

Environmental and regulatory considerations further highlight the importance of sustainable synthesis for 1803798-62-0. Green chemistry approaches, such as catalytic fluorination and solvent-free reactions, are being explored to minimize waste. These efforts align with global initiatives toward eco-friendly chemical production, a topic frequently queried as "green synthesis of fluorinated pyridines."

In summary, 2,4-Bis(trifluoromethyl)pyridine-5-acetic acid exemplifies the convergence of structural innovation and practical utility in modern chemistry. Its applications span life sciences, materials engineering, and computational chemistry, addressing both niche and broad industrial needs. As research advances, this compound is poised to play a pivotal role in emerging technologies, from next-generation therapeutics to smart materials.